4-Ethynyl-4-methoxyocta-1,7-diene

• CAS No.: 917833-08-0
• Molecular Formula: C11H16O
• Molecular Weight: 164.24 g/mol
• IUPAC Name: 4-ethynyl-4-methoxyocta-1,7-diene
• InChI: InChI=1S/C11H16O/c1-5-8-10-11(7-3,12-4)9-6-2/h3,5-6H,1-2,8-10H2,4H3
• InChI Key: MQMZPIZLQJYHKA-UHFFFAOYSA-N
• Canonical SMILES: COC(CCC=C)(CC=C)C#C

Description

4-Ethynyl-4-methoxyocta-1,7-diene is a specialized chemical building block designed for advanced organic synthesis and materials science research. This compound features a unique molecular structure incorporating both ethynyl and methoxy functional groups on a diene backbone, making it a versatile precursor for constructing complex molecular architectures. Its primary research application lies in transition-metal-catalyzed cyclization reactions, particularly as a substrate for the intramolecular Pauson-Khand reaction (PKR). The PKR is a powerful [2+2+1] cycloaddition process between an alkyne, an alkene, and carbon monoxide to form cyclopentenones, which are key motifs in natural products and pharmaceuticals . Compounds with the 4-ethynyl-octa-1,7-diene skeleton have been successfully utilized as advanced intermediates for the preparation of angularly fused triquinanes, a class of compounds with significant structural complexity and biological relevance . The presence of the methoxy ether group can enhance the compound's solubility in organic solvents and influence its electronic properties, thereby modulating its reactivity in catalytic processes. Researchers value this reagent for its utility in developing new synthetic methodologies and for accessing structurally intricate carbon skeletons that are challenging to prepare by other means. As with all such functionalized dienes, it may also hold potential as a ligand in homogeneous catalysis or as a monomer for the development of specialized polymers. This product is intended for research and development purposes in a controlled laboratory setting only. It is not intended for diagnostic, therapeutic, or any other human or veterinary use. Researchers should handle this material with appropriate precautions, considering its potential reactivity.

Q & A

Q. How can researchers optimize the synthesis of 4-Ethynyl-4-methoxyocta-1,7-diene?

Methodological Answer:

• Stepwise Optimization : Vary reaction parameters (temperature, solvent polarity, catalyst loading) to assess yield and purity. For example, test palladium-catalyzed cross-coupling under inert atmospheres to minimize side reactions .
• Analytical Monitoring : Use thin-layer chromatography (TLC) or gas chromatography (GC) to track reaction progress. Compare retention factors with known standards .
• Purification : Employ column chromatography with gradient elution or recrystallization to isolate the compound. Validate purity via melting point analysis and NMR .

Q. What spectroscopic techniques are essential for characterizing 4-Ethynyl-4-methoxyocta-1,7-diene?

Methodological Answer:

• NMR Spectroscopy : Analyze $^1H$- and $^{13}C$-NMR spectra to confirm the methoxy group (δ ~3.3 ppm) and ethynyl protons (δ ~2.5–3.0 ppm). Use 2D NMR (COSY, HSQC) to resolve overlapping signals .
• IR Spectroscopy : Identify alkene (C=C, ~1650 cm$^{-1}$) and alkyne (C≡C, ~2100 cm$^{-1}$) stretches. Compare with NIST spectral databases for validation .
• Mass Spectrometry : Use high-resolution MS (HRMS) to confirm molecular ion peaks and fragmentation patterns .

Q. What safety protocols are critical when handling 4-Ethynyl-4-methoxyocta-1,7-diene?

Methodological Answer:

• Personal Protective Equipment (PPE) : Wear nitrile gloves, safety goggles, and lab coats. Use fume hoods for volatile steps .
• Storage : Store in airtight, light-resistant containers under inert gas (e.g., argon) to prevent oxidation or polymerization .
• Emergency Procedures : For skin/eye contact, rinse immediately with water for 15 minutes and seek medical evaluation. Document incident reports per institutional guidelines .

Advanced Research Questions

Q. How can computational chemistry predict the reactivity of 4-Ethynyl-4-methoxyocta-1,7-diene in cycloaddition reactions?

Methodological Answer:

• DFT Calculations : Use Gaussian or ORCA software to model frontier molecular orbitals (HOMO/LUMO) and predict regioselectivity in Diels-Alder reactions .
• Transition State Analysis : Locate transition states with QST2 or NEB methods to estimate activation energies and stereochemical outcomes .
• Solvent Effects : Simulate solvent interactions (e.g., toluene vs. DMF) using COSMO-RS to refine reaction conditions .

Q. What experimental strategies resolve contradictions in kinetic data for 4-Ethynyl-4-methoxyocta-1,7-diene’s thermal stability?

Methodological Answer:

• Controlled Decomposition Studies : Perform thermogravimetric analysis (TGA) at varying heating rates (1–10°C/min) to identify degradation pathways .
• Statistical Validation : Apply ANOVA to compare replicate data and isolate outliers. Use Arrhenius plots to distinguish between competing degradation mechanisms .
• In Situ Monitoring : Employ FT-IR or Raman spectroscopy during heating to detect intermediate species .

Q. How can isotopic labeling elucidate the mechanism of 4-Ethynyl-4-methoxyocta-1,7-diene’s acid-catalyzed isomerization?

Methodological Answer:

• Deuterium Labeling : Synthesize $D$-enriched analogs at specific positions (e.g., methoxy or ethynyl groups) to track proton transfer via $^2H$-NMR .
• Kinetic Isotope Effects (KIE) : Compare reaction rates of labeled vs. unlabeled compounds to identify rate-determining steps .
• Trapping Intermediates : Use low-temperature quenching (-78°C) and ESI-MS to capture transient carbocations or radicals .

Q. What methodologies assess the compound’s potential in medicinal chemistry applications?

Methodological Answer:

• Structure-Activity Relationship (SAR) : Synthesize derivatives (e.g., varying alkene/alkyne substituents) and screen for bioactivity against cancer cell lines or enzymes .
• Molecular Docking : Use AutoDock Vina to simulate binding interactions with target proteins (e.g., kinases or GPCRs). Validate with SPR or ITC binding assays .
• Toxicity Profiling : Conduct in vitro assays (e.g., Ames test for mutagenicity) and in vivo zebrafish models to evaluate safety margins .

Data Contradiction Analysis

Q. How should researchers address discrepancies in reported solubility data for 4-Ethynyl-4-methoxyocta-1,7-diene?

Methodological Answer:

• Standardized Protocols : Replicate solubility tests in standardized solvents (e.g., hexane, ethanol) under controlled humidity and temperature .
• Purity Verification : Re-purify the compound and characterize via HPLC to rule out impurities affecting solubility .
• Collaborative Validation : Cross-check results with independent labs using identical methodologies. Publish raw data for transparency .